(S)-4C-PG

• CAS No.: 134052-73-6
• Product Name: (S)-4C-PG
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17
• IUPAC Name: 4-[(S)-amino(carboxy)methyl]benzoic acid
• Standard InChI: InChI=1S/C9H9NO4/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12/h1-4,7H,10H2,(H,11,12)(H,13,14)/t7-/m0/s1
• Standard InChIKey: FXDUVDPVVIGNHR-ZLTKDMPESA-N
• SMILES: C1=CC(=CC=C1C(C(=O)O)N)C(=O)O
• Appearance: Solid powder
• Description: (S)-4CPG, also known as (S)-4-Carboxyphenylglycine, is a novel orally active metabotropic glutamate receptor 1 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (S)-4CPG; (S)-4C-PG; (S)-4-Carboxyphenylglycine
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• PubChem Compound: 5311459
• Last Modified: Nov 14 2021